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Compound of Interest

Compound Name:
2,4-Dichloro-5-

(difluoromethoxy)anisole

Cat. No.: B1410844 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a detailed overview of the chemical properties, potential

synthesis, and biological significance of structural isomers of 2,4-Dichloro-5-
(difluoromethoxy)anisole. Direct experimental data for 2,4-Dichloro-5-
(difluoromethoxy)anisole is not readily available in public literature. The information

presented herein is a compilation of data from its close structural isomers and related

compounds to serve as a technical reference and guide for research and development.

Introduction
Halogenated anisole derivatives are a class of compounds with significant interest in the fields

of medicinal chemistry and agrochemistry. The presence of chlorine and fluorine atoms can

profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity to

biological targets. This guide focuses on the chemical and physical properties of commercially

available isomers of dichlorinated difluoromethoxy anisole, offering insights into their

characteristics and potential applications.

Chemical and Physical Properties
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The physicochemical properties of three structural isomers of dichlorinated difluoromethoxy

anisole are summarized in the table below. These properties are crucial for understanding the

compound's behavior in various experimental and biological systems.

Property
3,4-Dichloro-5-
(difluoromethoxy)a
nisole

2,3-Dichloro-5-
(difluoromethoxy)a
nisole

3,5-Dichloro-4-
(difluoromethoxy)a
nisole

CAS Number 1807058-28-1[1] 1803817-61-9[2] 1804936-54-6

Molecular Formula C₈H₆Cl₂F₂O₂ C₈H₆Cl₂F₂O₂ C₈H₆Cl₂F₂O₂

Molecular Weight 243.03 g/mol [1] 243.03 g/mol [2] 243.03 g/mol

Appearance Not specified Not specified Not specified

Purity ≥ 95%[1] Not specified[2] ≥ 95%

InChI Key Not available
TTYDEIZJOUJYSY-

UHFFFAOYSA-N[2]
Not available

Synthesis and Reactivity
The synthesis of dichlorinated difluoromethoxy anisole isomers typically involves multi-step

processes. While specific protocols for 2,4-Dichloro-5-(difluoromethoxy)anisole are not

published, a general synthetic approach can be inferred from related preparations.

General Synthetic Strategy
A plausible synthetic route would likely start from a substituted phenol, followed by

dichlorination, methoxylation, and finally, difluoromethoxylation. The order of these steps would

be critical to achieve the desired substitution pattern.
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Substituted Phenol

Dichlorination

e.g., SO2Cl2

Methoxylation

e.g., CH3I, Base

Difluoromethoxylation

e.g., CHClF2, Base

Target Molecule

Click to download full resolution via product page

Caption: A generalized synthetic workflow for dichlorinated difluoromethoxy anisole derivatives.

Experimental Protocol: Illustrative Synthesis of a
Dichloroanisole Derivative
The following is an illustrative protocol for the synthesis of a related compound, 4,5-dichloro-2-

(4-chlorophenoxy)anisole, which demonstrates a chlorination step in the synthesis of a

substituted anisole.

Materials:

2-phenoxyanisole

1,2-dichloroethane
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Chlorine gas

Methanol

Procedure:

A solution of 8 g of 2-phenoxyanisole in 85 ml of 1,2-dichloroethane is prepared.

With stirring, 11.5 g of chlorine are introduced into the solution at room temperature over 20

minutes.

The reaction mixture is then stirred for an additional 30 minutes at room temperature.

The solvent is removed by evaporation.

The resulting crystalline residue is recrystallized from methanol to yield 4,5-dichloro-2-(4-

chlorophenoxy)anisole.

Potential Biological Activity and Applications
Halogenated aromatic compounds are known to exhibit a wide range of biological activities.

The unique combination of dichloro and difluoromethoxy substituents suggests that these

anisole derivatives could be of interest in drug discovery and agrochemical development.[2]

Mechanism of Action
While the specific molecular targets of these compounds are unknown, the presence of

halogen atoms and a difluoromethoxy group can enhance lipophilicity, which is crucial for

membrane permeability and interaction with biological systems.[2] These compounds may act

as enzyme inhibitors or receptor modulators.
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Caption: A hypothetical signaling pathway illustrating the potential mechanism of action.

Related Compound Activity
Derivatives of the differentiation-inducing factor-1 (DIF-1), which are chlorinated alkylphenones,

have demonstrated anti-leukemic activity and the ability to promote glucose consumption in

mammalian cells. This suggests that other chlorinated and fluorinated aromatic compounds

could possess interesting pharmacological properties.

Safety and Handling
Dichloro-(difluoromethoxy)anisole isomers should be handled with care in a well-ventilated

laboratory, and appropriate personal protective equipment (PPE), including gloves and safety
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glasses, should be worn. For detailed safety information, please refer to the Safety Data Sheet

(SDS) provided by the supplier.

Conclusion
The structural isomers of 2,4-Dichloro-5-(difluoromethoxy)anisole represent a class of

compounds with potential for further investigation in drug discovery and materials science. This

technical guide provides a summary of the available chemical data and outlines potential

avenues for synthesis and application based on related structures. Further experimental work

is necessary to fully characterize the properties and activities of these novel molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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